![molecular formula C13H8N6O3 B3043531 Di(benzotriazol-1-yl)carbonate CAS No. 88544-01-8](/img/structure/B3043531.png)
Di(benzotriazol-1-yl)carbonate
Overview
Description
Di(benzotriazol-1-yl)carbonate is a reactive condensing reagent used for the synthesis of peptides without racemization . Its molecular formula is C13H8N6O3 .
Molecular Structure Analysis
The molecular structure of this compound consists of a carbonate group (CO3) bonded to two benzotriazol-1-yl groups . The InChI representation of its structure isInChI=1S/C13H8N6O3/c20-13(21-18-11-7-3-1-5-9(11)14-16-18)22-19-12-8-4-2-6-10(12)15-17-19/h1-8H
. Physical And Chemical Properties Analysis
This compound has a molecular weight of 296.24 g/mol . It has 0 hydrogen bond donors, 7 hydrogen bond acceptors, and 4 rotatable bonds . Its topological polar surface area is 97 Ų . The compound has a complexity of 389 .Scientific Research Applications
Amino Protective Reagents
- t-Butyl Benzotriazol-1-yl Carbonate and Benzyl Benzotriazol-1-yl Carbonate : These compounds are effective for the t-butoxycarbonylation and benzyloxycarbonylation of amines and amino acids. They react rapidly and cleanly with various amines and amino acids to afford N-Boc amines and N-Boc amino acids in high yields (Kim & Chang, 1986).
Synthesis of 1-(Benzotriazol-1-yl)alkyl Esters
- Efficient General Synthesis Method : A method for obtaining 1-(Benzotriazol-1-yl)alkyl esters with high yields (averaging 86%) has been developed. This process involves the direct reaction of various aldehydes with N-acylbenzotriazoles (Katritzky, Pastor, & Voronkov, 1999).
Ligand Chemistry in Metal Complexes
- Coordination Chemistry with Metal Complexes : The coordination chemistry of five N,N′-bidentate ligands containing a 1-substituted benzotriazol unit has been explored. This research involves spectroscopic and electrochemical studies of ruthenium, palladium, copper, and silver complexes (Richardson & Steel, 2003).
Biotransformation of Benzotriazoles
- Aerobic Biological Degradation of Benzotriazoles : Investigation into the aerobic biological degradation mechanisms of benzotriazoles in activated sludge revealed significant insights into the degradation pathways and transformation products of these compounds (Huntscha et al., 2014).
Corrosion Protection in Concrete
- Corrosion Protection Systems for Concrete Structures : Research on benzotriazole derivatives, including BTA, shows promising results for developing corrosion protection systems for reinforced concrete structures, especially under carbonation attack (Ababneh & Sheban, 2009).
Antibacterial Applications
- Antibacterial Activity of Benzotriazole Derivatives : Synthesis and in vitro evaluation of novel benzotriazole-based compounds reveal significant antibacterial activity, presenting potential applications in chemotherapeutics (Rani et al., 2021).
Nucleoside Chemistry
- Nucleoside Derivatives for DNA Modification : O6-(benzotriazol-1-yl)inosine derivatives have been shown to be effective for the synthesis of challenging nucleoside derivatives, offering potential applications in site-specific DNA modification (Bae & Lakshman, 2007).
Catalysis in Polymer Synthesis
- Copolymerization of Carbon Dioxide with Epoxides : Di-nuclear bis(benzotriazole iminophenolate) cobalt complexes have been synthesized and used as catalysts for the efficient copolymerization of carbon dioxide with epoxides, producing polycarbonates (Su et al., 2019).
Mechanism of Action
Target of Action
Di(benzotriazol-1-yl)carbonate is primarily used as a reactive condensing reagent . Its main targets are peptides , where it aids in their synthesis .
Mode of Action
The compound interacts with peptides to facilitate their synthesis without causing racemization . This means it helps in the formation of peptides while preserving their chiral integrity.
Result of Action
The primary result of this compound’s action is the synthesis of peptides without racemization . This means it helps form peptides while maintaining the original spatial orientation of the constituent amino acids, which is crucial for the biological activity of the peptides.
Action Environment
The efficacy and stability of this compound, like many chemical reagents, are likely to be influenced by various environmental factors such as temperature , pH , and the presence of other chemicals. For instance, it is recommended to be stored at a temperature of 2-8°C , suggesting that its stability and reactivity could be affected by temperature changes.
properties
IUPAC Name |
bis(benzotriazol-1-yl) carbonate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8N6O3/c20-13(21-18-11-7-3-1-5-9(11)14-16-18)22-19-12-8-4-2-6-10(12)15-17-19/h1-8H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PPQNDCSTOHZQEH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=NN2OC(=O)ON3C4=CC=CC=C4N=N3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8N6O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
88544-01-8 | |
Record name | Di(1-benzotriazolyl)carbonate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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